Cas no 4789-40-6 (2,5-Di-tert-butylfuran)

2,5-Di-tert-butylfuran is a furan derivative characterized by the presence of two tert-butyl substituents at the 2 and 5 positions of the furan ring. This structural modification enhances its stability and steric hindrance, making it useful in applications requiring robust, oxidation-resistant intermediates. The compound exhibits low reactivity under standard conditions, which is advantageous for synthetic processes where controlled functionalization is desired. Its high thermal stability and resistance to polymerization make it suitable for use in high-temperature reactions and as a precursor in the synthesis of specialized polymers or fine chemicals. The tert-butyl groups further contribute to its lipophilicity, facilitating solubility in organic solvents.
2,5-Di-tert-butylfuran structure
2,5-Di-tert-butylfuran structure
Product Name:2,5-Di-tert-butylfuran
CAS No:4789-40-6
MF:C12H20O
MW:180.286603927612
CID:1092570
PubChem ID:138352
Update Time:2025-11-02

2,5-Di-tert-butylfuran Chemical and Physical Properties

Names and Identifiers

    • 2,5-Di-tert-butylfuran
    • 2,5-Di(tert-butyl)furan
    • 2,5-ditert-butylfuran
    • Furan, 2,5-bis(1,1-dimethylethyl)-
    • Furan, 2,5-di-tert-butyl-
    • LHCFPVDATVVDLD-UHFFFAOYSA-N
    • SCHEMBL47577
    • 2,5-di-tert-butyl-furan
    • DTXSID90197312
    • 2,5-Di-t-butylfuran
    • 2,5-di-tert.butylfuran
    • 4789-40-6
    • Inchi: 1S/C12H20O/c1-11(2,3)9-7-8-10(13-9)12(4,5)6/h7-8H,1-6H3
    • InChI Key: LHCFPVDATVVDLD-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 0.8370
  • Boiling Point: 210.05°C
  • Flash Point: 72.1°C
  • Refractive Index: 1.4369
  • PSA: 13.14

2,5-Di-tert-butylfuran Pricemore >>

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Additional information on 2,5-Di-tert-butylfuran

2,5-Di-tert-butylfuran (CAS No. 4789-40-6): Properties, Applications, and Industry Insights

2,5-Di-tert-butylfuran (CAS No. 4789-40-6) is a specialized organic compound belonging to the furan derivatives family. This compound, characterized by its unique molecular structure featuring two tert-butyl groups attached to a furan ring, has gained significant attention in various industrial and research applications. With the growing interest in heterocyclic compounds and their versatile uses, 2,5-Di-tert-butylfuran stands out for its distinct chemical properties and potential applications.

The molecular formula of 2,5-Di-tert-butylfuran is C12H20O, and it typically appears as a colorless to pale yellow liquid. Its boiling point and melting point make it suitable for specific industrial processes where stability under moderate temperatures is required. Researchers often explore its solubility characteristics in organic solvents, which is crucial for formulation in various chemical applications.

One of the most significant applications of 2,5-Di-tert-butylfuran is in the field of material science. Recent studies have investigated its potential as a building block for advanced polymers and functional materials. The compound's robust structure contributes to enhanced thermal stability in polymer matrices, making it valuable for high-performance materials. This aligns with current industry trends focusing on sustainable materials and green chemistry solutions.

In the pharmaceutical industry, 2,5-Di-tert-butylfuran has shown promise as an intermediate in drug synthesis. Its furan core structure is particularly interesting to medicinal chemists developing new bioactive compounds. The compound's potential in creating novel therapeutic agents is an active area of research, especially in the context of developing treatments for various health conditions.

The flavor and fragrance industry has also shown interest in 2,5-Di-tert-butylfuran derivatives. While the compound itself may not be directly used in consumer products, its structural analogs contribute to the development of unique aroma compounds. This application ties into the growing consumer demand for innovative and natural-inspired sensory experiences in personal care products.

From an environmental perspective, researchers are examining the biodegradation pathways of 2,5-Di-tert-butylfuran and similar compounds. Understanding these processes is crucial for assessing the environmental impact of industrial chemicals and developing more eco-friendly alternatives. This research direction responds to increasing regulatory requirements and consumer awareness about chemical safety and sustainability.

The synthesis of 2,5-Di-tert-butylfuran typically involves catalytic processes using furan and isobutylene as starting materials. Recent advancements in catalyst technology have improved the efficiency of this process, reducing energy consumption and byproduct formation. These developments align with the chemical industry's push toward more energy-efficient production methods and process intensification.

In analytical chemistry, 2,5-Di-tert-butylfuran serves as a valuable reference standard for various chromatographic techniques. Its well-defined properties make it useful for method development and instrument calibration in GC-MS analysis and other separation techniques. This application is particularly important in quality control laboratories across multiple industries.

The global market for 2,5-Di-tert-butylfuran reflects the compound's niche but growing importance. While comprehensive market data may be limited due to its specialized nature, industry reports suggest increasing demand from the advanced materials sector and research institutions. Suppliers typically offer the compound in various purity grades to meet different application requirements.

Safety considerations for handling 2,5-Di-tert-butylfuran follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended when working with this chemical. Material safety data sheets provide detailed information about storage conditions and handling procedures to ensure safe usage in industrial and research settings.

Future research directions for 2,5-Di-tert-butylfuran may explore its potential in emerging technologies such as organic electronics and energy storage systems. The compound's electronic properties and structural features make it an interesting candidate for these cutting-edge applications. Additionally, modifications to its molecular structure could yield new derivatives with enhanced properties for specific applications.

For researchers and industry professionals seeking information about 2,5-Di-tert-butylfuran (CAS No. 4789-40-6), recent scientific literature and patent databases offer valuable insights into its properties and applications. The compound continues to attract attention as scientists uncover new potential uses for this versatile furan derivative in various technological and industrial contexts.

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